Cismadinone acetate Cismadinone acetate
Brand Name: Vulcanchem
CAS No.: 151-69-9
VCID: VC21025513
InChI: InChI=1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11,16-18,20H,6-7,9-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1
SMILES: CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C
Molecular Formula: C23H29ClO4
Molecular Weight: 404.9 g/mol

Cismadinone acetate

CAS No.: 151-69-9

Cat. No.: VC21025513

Molecular Formula: C23H29ClO4

Molecular Weight: 404.9 g/mol

* For research use only. Not for human or veterinary use.

Cismadinone acetate - 151-69-9

Specification

CAS No. 151-69-9
Molecular Formula C23H29ClO4
Molecular Weight 404.9 g/mol
IUPAC Name [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11,16-18,20H,6-7,9-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1
Standard InChI Key AQDNTKZTMCWYDA-WXLIAARGSA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)C=C[C@]34C)Cl)C)OC(=O)C
SMILES CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C
Canonical SMILES CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C

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